Cas no 1251544-54-3 (2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole)

• Product Name: 2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole
• CAS No: 1251544-54-3
• MF: C₂₁H₂₁N₅OS
• MW: 391.489342451096
• CID: 847552
• Update Time: 2025-06-12

2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[2-(1,1-dimethylethyl)-2,6-dihydro-3-(1H-pyrrol-1-yl)pyrrolo[3,4-c]pyrazol-5(4H)-yl]-
• Methanone, 2-benzothiazolyl[2-(1,1-dimethylethyl)-2,6-dihydro-3-(1H-pyrrol-1-yl)pyrrolo[3,4-c]...
• VU0529307-1
• benzo[d]thiazol-2-yl(2-(tert-butyl)-3-(1H-pyrrol-1-yl)pyrrolo[3,4-c]pyrazol-5(2H,4H,6H)-yl)methanone
• 2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole

• Inchi： 1S/C21H21N5OS/c1-21(2,3)26-19(24-10-6-7-11-24)14-12-25(13-16(14)23-26)20(27)18-22-15-8-4-5-9-17(15)28-18/h4-11H,12-13H2,1-3H3
• InChI Key： NWBQZNKSVWFJKQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(N1CC2C(C1)=C(N1C=CC=C1)N(C(C)(C)C)N=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 604
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole

Comprehensive Analysis of 2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole (CAS No. 1251544-54-3)

The compound 2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole (CAS No. 1251544-54-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolo[3,4-c]pyrazole core and benzothiazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or a modulator of biological pathways, given its structural similarity to other bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like 2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole has surged due to their versatility in drug discovery. The tert-butyl group and 1H-pyrrol-1-yl substituent contribute to its lipophilicity and binding affinity, which are critical for targeting specific enzymes or receptors. This compound's CAS No. 1251544-54-3 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in the scientific community is the role of pyrrolo[3,4-c]pyrazole derivatives in combating resistance to existing therapies. The structural complexity of 2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole allows for fine-tuning of its pharmacological properties, making it a valuable scaffold for developing next-generation therapeutics. Researchers are also exploring its potential in agrochemicals, where its stability and bioactivity could lead to innovative crop protection solutions.

The synthesis of 2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. The benzothiazole component is particularly noteworthy for its electron-rich nature, which enhances the compound's ability to interact with biological targets. This characteristic has led to increased interest in its application in photodynamic therapy and fluorescence-based imaging.

From an industrial perspective, the scalability of producing CAS No. 1251544-54-3 is a critical consideration. Advances in green chemistry and catalytic methods have improved the efficiency of synthesizing such complex molecules, reducing environmental impact. Companies specializing in fine chemicals are actively investing in optimizing the production process for 2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole, ensuring consistent quality for research and development purposes.

In conclusion, 2-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-1,3-benzothiazole (CAS No. 1251544-54-3) represents a cutting-edge compound with broad potential in life sciences. Its unique structural attributes and adaptability make it a focal point for ongoing research, particularly in addressing unmet medical and agricultural challenges. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.